Cas no 79698-48-9 (3-Chloro-4-ethylpyridine)

• Product Name: 3-Chloro-4-ethylpyridine
• CAS No: 79698-48-9
• MF: C₇H₈ClN
• MW: 141.598120689392
• CID: 1094481
• PubChem ID: 12742460
• Update Time: 2025-04-23

3-Chloro-4-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethylpyridine
• DTXSID801312793
• SCHEMBL6170187
• PLVLILLMAPIEAB-UHFFFAOYSA-N
• 79698-48-9
• 3-chloro-4ethylpyridine

• Inchi： 1S/C7H8ClN/c1-2-6-3-4-9-5-7(6)8/h3-5H,2H2,1H3
• InChI Key： PLVLILLMAPIEAB-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1CC

Computed Properties

• Exact Mass: 141.0345270g/mol
• Monoisotopic Mass: 141.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Chloro-4-ethylpyridine

3-Chloro-4-Ethylpyridine: A Comprehensive Overview

3-Chloro-4-ethylpyridine is a heterocyclic aromatic compound belonging to the pyridine family, characterized by its unique structural features and diverse applications in various scientific domains. This compound has gained significant attention due to its potential uses in pharmaceuticals, biochemistry, and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements associated with 3-Chloro-4-ethylpyridine.

The chemical structure of 3-Chloro-4-ethylpyridine consists of a pyridine ring with a chlorine atom at the 3-position and an ethyl group at the 4-position. Pyridine derivatives are known for their versatile electronic properties, which make them valuable in drug discovery and material design. The presence of the chlorine atom introduces electron-withdrawing effects, while the ethyl group adds steric bulk and influences the compound's solubility and reactivity.

Recent studies have explored the role of pyridine derivatives, including 3-Chloro-4-ethylpyridine, in medicinal chemistry. These compounds have been investigated for their potential as lead molecules in the development of various therapeutic agents. For instance, research has shown that pyridine-based structures can act as inhibitors of enzyme activities, making them promising candidates for anti-cancer and anti-inflammatory drugs.

One of the key areas of interest in 3-Chloro-4-ethylpyridine is its application in drug delivery systems. The compound's hydrophobic nature and ability to form stable complexes with biomolecules make it a potential candidate for designing controlled-release drug formulations. Recent advancements in nanotechnology have further enhanced the utility of such compounds in targeted drug delivery, where 3-Chloro-4-ethylpyridine-based systems can improve the efficacy and reduce the toxicity of therapeutic agents.

In addition to its role in pharmaceuticals, 3-Chloro-4-ethylpyridine has been explored for its applications in biochemistry and molecular biology. The compound's ability to modulate protein-protein interactions has made it a subject of interest in studying various cellular processes. For example, recent research has focused on the potential of pyridine derivatives to inhibit specific signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Chloro-4-ethylpyridine involves several steps, starting with the preparation of 2-chloropyridine and subsequent alkylation reactions. The introduction of the ethyl group at the 4-position requires careful control of reaction conditions to ensure regioselectivity. Various synthetic methods have been developed to optimize the production of this compound, including catalytic hydrogenation and nucleophilic substitution techniques.

Furthermore, 3-Chloro-4-ethylpyridine has found applications in the field of materials science. Its structural properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have highlighted the potential of pyridine derivatives to improve the performance of these devices by enhancing charge transport and stability.

One of the most promising developments involving 3-Chloro-4-ethylpyridine is its use in the development of fluorescent probes for biological imaging. The compound's emission properties and ability to interact with biomolecules make it a valuable tool in studying cellular processes and disease mechanisms. Recent advancements in this area have focused on modifying the compound's structure to achieve higher sensitivity and selectivity in imaging applications.

Moreover, research has explored the potential of 3-Chloro-4-ethylpyridine as a chelating agent for metal ions. Its ability to form stable coordination complexes with metals such as copper and zinc has made it a subject of interest in the development of contrast agents for medical imaging. This property also opens up possibilities for its use in catalytic applications, where metal coordination plays a crucial role.

In conclusion, 3-Chloro-4-ethylpyridine is a versatile compound with a wide range of applications in the biomedical and materials sciences. Its unique structural features and electronic properties make it a valuable tool in drug discovery, material design, and biological imaging. As research in these fields continues to evolve, 3-Chloro-4-ethylpyridine-based compounds are expected to play an increasingly important role in advancing medical therapies and technologies.